BENGHE Validation & Comparative

Check Availability & Pricing

cross-validation of TIM-098a activity in different
cell lines

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: TIM-098a
Cat. No.: B12382744
Get Quote
\ J

Comparative Analysis of TIM-098a: A Novel
AAK1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the in-
vitro activity of the novel AAK1 inhibitor, TIM-098a, with a comparative look at alternative
compounds and detailed experimental methodologies.

The landscape of kinase inhibitors is continually evolving, with a constant demand for more
potent and selective agents. This guide provides a comprehensive overview of the recently
identified Adaptor-Associated Kinase 1 (AAK1) inhibitor, TIM-098a. AAK1 is a serine/threonine
kinase that plays a crucial role in clathrin-mediated endocytosis, a key process in cellular
trafficking and signaling. Its involvement in various diseases, including neurological disorders
and viral infections, has made it an attractive target for therapeutic intervention.

This document details the reported activity of TIM-098a in various cell-based assays, offering a
direct comparison with other known AAK1 inhibitors. Furthermore, it provides in-depth
experimental protocols to aid researchers in the replication and validation of these findings.
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Performance of AAK1 Inhibitors: A Comparative
Overview

The following table summarizes the reported inhibitory concentrations (IC50) of TIM-098a and
other selected AAK1 inhibitors. It is important to note that the direct comparison of these values
should be approached with caution, as the experimental conditions, assay formats, and cell
lines used can vary significantly between studies.

Inhibitor Target Assay Type Cell Line IC50 (pM) Reference
Enzymatic
TIM-098a AAK1 - 0.24 [1]
Assay
Cell-Based Transfected
AAK1 0.87 [1]
Assay COS-7
Enzymatic
TIM-063 AAK1 - 8.51 [1]
Assay
Enzymatic
LP-935509 AAK1 - 0.0033 [2][3]
Assay
Cell-Based HEK293
Assay (u2 overexpressi
AAK1 y _ ( P 0.0028 [4]
phosphorylati  ng AAK1 and
on) H2)
BMS-986176 Enzymatic
AAK1 - 0.002 [5]
(LX9211) Assay
Compound Cell-Based
AAK1 HEK cells 0.019 [6]
18 Assay

Note: The provided data for TIM-098a is based on its initial characterization. As a novel
compound, its activity across a broader range of cell lines has not yet been extensively
published. The comparative inhibitors are included to provide a broader context of AAK1-
targeted drug discovery.
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AAK1 Signaling Pathway in Clathrin-Mediated
Endocytosis

AAK1 is a key regulator of clathrin-mediated endocytosis (CME), a fundamental cellular
process for the uptake of nutrients, regulation of cell surface receptors, and entry of some
pathogens. AAK1 exerts its function primarily through the phosphorylation of the p2 subunit of
the adaptor protein 2 (AP2) complex. This phosphorylation event is critical for the maturation of
clathrin-coated pits and the subsequent formation of endocytic vesicles. The following diagram
illustrates the central role of AAK1 in this pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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